Cas no 77-67-8 (Ethosuximide)

The chemical name of ethylsuccinamide is 3-methyl-3-ethyl-2,5-pyrrolidinedione, which is a white to yellowish waxy solid; Almost odorless, slightly bitter taste; It is hygroscopic. It is very soluble in ethanol or trichloromethane and soluble in water. It is often used for absence seizures. It is used to treat small seizures.
Ethosuximide structure
Ethosuximide structure
Ethosuximide
77-67-8
C7H11NO2
141.1677
MFCD00072123
93713
87559573

Ethosuximide Properties

Names and Identifiers

    • ethosuximide
    • C.I. 366
    • Ethosuximide [USAN:INN:BAN:JAN]
    • 2-ethyl-2-methylsuccinimide
    • 3-ethyl-3-methylpyrrolidine-2,5-dione
    • 3-Aethyl-3-methyl-pyrrolidin-2,5-dion
    • 3-ethyl-3-methyl-pyrrolidine-2,5-dione
    • 3-ethyl-3-methylsuccinimide
    • Emeside
    • Ethymal
    • Etosuximida
    • Petinimid
    • Petnidan
    • Suxilep
    • Suxinutin
    • Zarondan
    • Zarontin
    • Ethosuxide
    • Ethosuccinimide
    • Ethosuccimide
    • Atysmal
    • Succimitin
    • Zaraondan
    • Pyknolepsinum
    • Peptinimid
    • Etosuximid
    • Pentinimid
    • Zarodan
    • Thetamid
    • Simatin
    • Capitus
    • Mesentol
    • Zartalin
    • Suximal
    • Succimal
    • Pemalin
    • Ronton
    • Pemal
    • Suxin
    • Asamid
    • Etomal
    • Aethosuximide
    • Thilopemal
    • Piknolepsin
    • Epileo Petit MAL
    • Zarondan-Saft
    • Ethosuximidum
    • Simatin(E)
    • 3-Methyl-3-
    • 3-Methyl-3-ethylsuccinimide
    • 3-Ethyl-3-methyl-pyrrolidine-2,5-dione (ethosuximide)
    • 5SEH9X1D1D
    • WLN: T5VMVTJ D2 D1
    • 2-Methyl-2-ethylsuccinimide
    • HMS3261L05
    • Etosuximida [INN-Spanish]
    • Spectrum4_001051
    • C07505
    • Tox21_500532
    • ETHOSUXIMIDE [MART.]
    • KBio1_000218
    • NSC 64013
    • NCGC00015418-05
    • ETHOSUXIMIDE [USP-RS]
    • KBio2_001865
    • CAS-77-67-8
    • Spectrum_001385
    • EINECS 201-048-7
    • ETHOSUXIMIDE (USP MONOGRAPH)
    • .gamma.-Methyl-.gamma.-ethylsuccinimide
    • NCGC00015418-09
    • ETHOSUXIMIDE (USP-RS)
    • BDBM50240424
    • Ethosuximide (JP17/USP/INN)
    • NSC758192
    • NCGC00093923-01
    • 4-ethyl-5-hydroxy-4-methyl-3,4-dihydro-2H-pyrrol-2-one
    • BRD-A99633051-001-04-7
    • 5-21-09-00595 (Beilstein Handbook Reference)
    • alpha-Ethyl-alpha-methylsuccinimide
    • PM-671
    • Spectrum3_000944
    • Piknole.psi.n
    • NINDS_000218
    • NCGC00015418-03
    • 2,5-PYRROLIDINEDIONE, 3-ETHYL-3-METHYL-, (+/-)-
    • DTXCID203019
    • CHEMBL696
    • ETHOSUXIMIDE (MART.)
    • Etosuximida (INN-Spanish)
    • W-109273
    • 2, 3-ethyl-3-methyl-
    • AKOS005261742
    • NSC-758192
    • HMS1921L14
    • Zarontin (TN)
    • HMS1568B11
    • Aethosuccimidum
    • PM 671
    • KBio2_004433
    • D70258
    • ETHOSUXIMIDE [INN]
    • CI 366
    • CHEBI:4887
    • Ethosuximidum [INN-Latin]
    • ETHOSUXIMIDE (EP MONOGRAPH)
    • Etosuximide
    • CN-10,395
    • SDCCGSBI-0050515.P004
    • gamma-Methyl-gamma-ethyl-succinimide
    • MFCD00072123
    • 3-Ethyl-3-methylpyrroline-2,5-dione
    • Spectrum2_001483
    • (+-)-2-Ethyl-2-methylsuccinimide
    • NCGC00015418-02
    • NS00010826
    • NCGC00093923-04
    • ETHOSUXIMIDUM [WHO-IP LATIN]
    • 3-ethyl-5-hydroxy-3-methyl-3,4-dihydro-2H-pyrrol-2-one
    • KBioGR_001342
    • (.+/-.)-Ethosuximide
    • (2RS)-2-Ethyl-2-methylsuccinimide
    • zarontin3-Ethyl-3-methyl-pyrrolidine-2,5-dione
    • EN300-123801
    • SPBio_001465
    • HSDB 1119
    • gamma-ethyl-gamma-methyl-succinimide
    • NSC64013
    • CN-10395
    • SPECTRUM1502196
    • KBio2_007001
    • 3-Ethyl-3-methyl-2, 5-pyrrolidinedione
    • Ethosuximide [USAN:USP:INN:BAN:JAN]
    • NCGC00015418-15
    • EU-0100532
    • Tox21_110370_1
    • HMS3885D12
    • SR-01000075863-1
    • HY-B1378
    • UNII-5SEH9X1D1D
    • SPBio_001950
    • H 940
    • NCGC00093923-03
    • Ethosuccimid
    • 77-67-8
    • HMS3712B11
    • DB00593
    • NCIOpen2_000014
    • SCHEMBL34212
    • ETHOSUXIMIDE [ORANGE BOOK]
    • CS-7976
    • alpha-Methyl-alpha-ethylsuccinimide
    • KBioSS_001865
    • BRD-A99633051-001-05-4
    • Cl 366
    • SR-01000075863
    • Succinimide, 2-ethyl-2-methyl-
    • ETHOSUXIMIDE [WHO-DD]
    • .alpha.-Ethyl-.alpha.-methylsuccinimide
    • NCGC00016320-01
    • Prestwick2_000165
    • 3-Ethyl-3-methyl-pyrrolidine-2,5-dione(Ethosuximide)
    • KBio3_002008
    • Spectrum5_001073
    • NCGC00015418-08
    • SBI-0050515.P003
    • SR-01000075863-5
    • BPBio1_000033
    • LP00532
    • Etosuccimide
    • DivK1c_000218
    • Aethosuximide [German]
    • Ethosuximidum (INN-Latin)
    • NCGC00093923-02
    • NSC-64013
    • NCGC00261217-01
    • ETHOSUXIMIDE [VANDF]
    • ETHOSUXIMIDE [WHO-IP]
    • HMS2095B11
    • 2, 5-Pyrrolidinedione, 3-ethyl-3-methyl-
    • Ethosuximide, United States Pharmacopeia (USP) Reference Standard
    • AB00052288
    • SCHEMBL20541518
    • Ethosuximide 1.0 mg/ml in Methanol
    • SR-01000075863-3
    • FT-0668061
    • 2,5-Pyrrolidinedione, 3-ethyl-3-methyl-, (+-)-
    • .alpha.-Methyl-.alpha.-ethylsuccinimide
    • Pharmakon1600-01502196
    • ETHOSUXIMIDE [EP MONOGRAPH]
    • Pyknole.psi.num
    • HMS500K20
    • s4626
    • N03AD01
    • DTXSID7023019
    • E 7138
    • Q421567
    • H-490
    • AB00052288_04
    • 2,5-Pyrrolidinedione, 3-ethyl-3-methyl-
    • 3-Methyl-3-ethylpyrrolidine-2,5-dione
    • Ethosuximid
    • (+/-)-2-ethyl-2-methylsuccinimide
    • ETHOSUXIMIDE [MI]
    • Ethosuximide, European Pharmacopoeia (EP) Reference Standard
    • Ethosuximide, analytical standard
    • IDI1_000218
    • Ethosuximide (USAN:USP:INN:BAN:JAN)
    • E0746
    • FT-0668060
    • CCG-39217
    • BSPBio_000029
    • BRN 0117054
    • Etosuccimide [DCIT]
    • Z384975088
    • Prestwick_611
    • NCGC00015418-06
    • Prestwick3_000165
    • GTPL7182
    • ETHOSUXIMIDE [JAN]
    • D00539
    • Prestwick1_000165
    • NCGC00015418-04
    • ETHOSUXIMIDE [USP MONOGRAPH]
    • CI-366
    • AS-16859
    • Prestwick0_000165
    • Tox21_110370
    • N-Ethyl methylsuccinimide
    • HMS2092D20
    • Lopac0_000532
    • ETHOSUXIMIDE [HSDB]
    • ETHOSUXIMIDE [USAN]
    • 3-Ethyl-3-methyl-2,5-pyrrolidinedione
    • Ethylmethylsuccimide
    • DA-63296
    • BRD-A99633051-001-08-8
    • BRD-A99633051-001-07-0
    • Ethosuximide (JP18/USP/INN)
    • +Expand
    • MFCD00072123
    • HAPOVYFOVVWLRS-UHFFFAOYSA-N
    • 1S/C7H11NO2/c1-3-7(2)4-5(9)8-6(7)10/h3-4H2,1-2H3,(H,8,9,10)
    • O=C1C(C([H])([H])[H])(C([H])([H])C([H])([H])[H])C([H])([H])C(N1[H])=O

Computed Properties

  • 141.07900
  • 1
  • 2
  • 1
  • 141.079
  • 10
  • 188
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 0.4
  • 5
  • 0
  • 46.2

Experimental Properties

  • 0.77800
  • 46.17000
  • 3748
  • 1.5026 (estimate)
  • 150°C/12mmHg(lit.)
  • 48.0 to 52.0 deg-C
  • 123.8 °C
  • ethanol: 100 mg/mL
  • White or yellowish waxy solid
  • Soluble in water, extremely soluble in ethanol, chloroform
  • 1.1522 (rough estimate)

Ethosuximide Security Information

  • GHS07 GHS07
  • WN2800000
  • 3
  • S36
  • R22
  • Xn Xn
  • NONH for all modes of transport
  • H302
  • P264-P270-P301+P312+P330-P501
  • warning
  • Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
  • 22
  • Warning
  • LD50 in mice (g/kg): 1.65 i.p.; 1.75 orally (Najer)

Ethosuximide Customs Data

  • 2925190090

  • China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Ethosuximide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003QFI-1mg
EthosuXimide
 77-67-8 98%
1mg
 $4.00 2024-04-21
A2B Chem LLC
AB73422-1mg
Ethosuximide
 77-67-8 98%
1mg
 $4.00 2024-04-19
abcr
AB251956-5 g
Ethosuximide, 98%; .
 77-67-8 98%
5 g
 €63.00 2023-07-20
Ambeed
A320514-1mg
3-Ethyl-3-methylpyrrolidine-2,5-dione
 77-67-8 98%
1mg
 $5.0 2024-07-24
ChemScence
CS-7976-500mg
Ethosuximide
 77-67-8 99.45%
500mg
 $66.0 2022-04-26
Crysdot LLC
CD33000612-250mg
ETHOSUXIMIDE
 77-67-8 98%
250mg
 $37 2024-07-18
DC Chemicals
DC10267-100 mg
Ethosuximide
 77-67-8 >98%
100mg
 $100.0 2022-02-28
Enamine
EN300-123801-0.05g
3-ethyl-3-methylpyrrolidine-2,5-dione
 77-67-8 95%
0.05g
 $19.0 2023-05-03
eNovation Chemicals LLC
Y1097386-5G
3-ethyl-3-methylpyrrolidine-2,5-dione
 77-67-8 97%
5G
 $55 2022-06-07
Key Organics Ltd
AS-16859-1MG
Ethosuximide
 77-67-8 >95%
1mg
 £36.00 2023-09-07

Ethosuximide Suppliers

NAN JING HAO LV Biotechnology Co., Ltd.
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(CAS:77-67-8)
LI YE
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(CAS:77-67-8)
SAI KE RUI SHENG WU
15900491054
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:77-67-8)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:77-67-8)
JI ZHI SHI JI
18117592386
3007522982@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:77-67-8)
A LA DING
anhua.mao@aladdin-e.com

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